N-[2-(2,7-dimethyl-1H-indol-3-yl)ethyl]-2-methyl-5-nitrobenzenesulfonamide

• Molecular Formula: C19H21N3O4S
• Molecular Weight: 387.5 g/mol
• IUPAC Name: N-[2-(2,7-dimethyl-1H-indol-3-yl)ethyl]-2-methyl-5-nitrobenzenesulfonamide
• InChI: InChI=1S/C19H21N3O4S/c1-12-7-8-15(22(23)24)11-18(12)27(25,26)20-10-9-16-14(3)21-19-13(2)5-4-6-17(16)19/h4-8,11,20-21H,9-10H2,1-3H3
• InChI Key: LXTJBPRDFWLNHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=C(N2)C)CCNS(=O)(=O)C3=C(C=CC(=C3)[N+](=O)[O-])C

Description

N-[2-(2,7-dimethyl-1H-indol-3-yl)ethyl]-2-methyl-5-nitrobenzenesulfonamide: is a complex organic compound with a fascinating structure. Let’s break it down:

• This compound belongs to the indole family, which plays a crucial role in natural products, drugs, and cell biology.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: This compound serves as a versatile building block for designing new molecules due to its unique structure.

Biology and Medicine: Researchers explore its potential as an anticancer agent, antimicrobial, or anti-inflammatory compound.

Industry: It may find applications in materials science or as a precursor for pharmaceuticals.

Mechanism of Action

• The exact mechanism remains an active area of research.

Targets: Investigate interactions with cellular proteins, enzymes, or receptors.

Pathways: Explore signaling pathways affected by this compound.

Comparison with Similar Compounds

Uniqueness: Highlight its distinctive features compared to other indole-based compounds.

Similar Compounds: Consider related structures like N,N-dimethyltryptamine (DMT) , which also contains an indole ring.

Remember that this compound’s applications and mechanisms are continually evolving, and ongoing research may reveal new insights